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Compound of Interest |

Compound Name: Ethylmethyldichlorosilane
CAS No.: 4525-44-4
Cat. No.: B1581930
Get Quote
. J

Ethylmethyldichlorosilane (CsHsCl2Si) is a foundational building block in modern
organosilicon chemistry. Its utility extends from the synthesis of bespoke polymers and resins
to its role as a surface-modifying agent, where it bridges the interface between organic and
inorganic materials.[1] However, its versatility is matched by its reactivity. The two chlorine
atoms bonded to the central silicon atom are highly susceptible to nucleophilic substitution,
making the molecule a potent, yet sensitive, intermediate. This guide provides an in-depth
exploration of its chemical properties, handling protocols, and reactive nature, designed for
professionals who seek to harness its capabilities safely and effectively.

Molecular Structure and Physicochemical
Characteristics

At its core, ethylmethyldichlorosilane is a tetrahedral silicon compound substituted with one
ethyl group, one methyl group, and two chlorine atoms. This asymmetric substitution pattern is
key to the properties of the polymers derived from it. The high electronegativity of the chlorine
atoms creates a significant partial positive charge on the silicon center, rendering it highly
electrophilic and thus reactive towards nucleophiles, most notably water.
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Core Physicochemical Data

The fundamental physical properties of ethylmethyldichlorosilane are summarized below.
This data is critical for process design, safety assessments, and purification procedures. The
low flash point, in particular, underscores the need for stringent fire safety protocols.[2][3]

Property Value Source
CAS Number 4525-44-4 [2][3]
Molecular Formula C3HsCI2Si (or C2HsSi(CH3)Cl2)  [2][3]
Molecular Weight 143.09 g/mol [2][3]

Colorless to pale yellow liquid
Appearance ) [1]
with a pungent odor

Boiling Point 100 °C (lit.) [2][3]
Melting Point 8°C [2][4]
Density 1.063 g/mL at 25 °C (lit.) [2][3]
Refractive Index (n20/D) 1.419 (lit.) [3]
Flash Point 2 °C (35.6 °F) - closed cup [3]

Spectroscopic Profile: A Structural Fingerprint

Spectroscopic analysis is indispensable for confirming the identity and purity of
ethylmethyldichlorosilane. Below is a summary of the expected spectral characteristics.

Data Interpretation
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Technique Expected Observations and Rationale

Ethyl Group: A quartet (~0.9-1.1 ppm) from the -
CHa2- group coupled to the -CHs protons, and a
triplet (~0.5-0.7 ppm) from the -CHs group
coupled to the -CHz- protons. Methyl Group: A
1H NMR _ _
sharp singlet (~0.4-0.6 ppm) corresponding to
the Si-CHs protons. The specific chemical shifts
are influenced by the electronegative chlorine

atoms.[5]

C-H Stretching: Vibrations around 2880-3080
cm~! are characteristic of the alkyl C-H bonds.
[6] C-H Bending: Vibrations in the 1300-1500
cm~! region correspond to the bending of C-H
bonds.[6] Si-Cl Stretching: Strong, characteristic
Infrared (IR) Spectroscopy ] ) ] )
absorptions are expected in the fingerprint
region, typically around 450-600 cm™1, indicative
of the silicon-chlorine bonds. The exact position
can be complex due to the presence of two ClI

atoms.

The mass spectrum will show a characteristic
isotopic pattern for the molecular ion [M]* and
fragments containing two chlorine atoms (3°Cl
Mass Spectrometry (MS) and 3’Cl). The primary fragmentation pathway
involves the loss of a methyl group ([M-15]*) or
an ethyl group ([M-29]%), followed by the loss of

chlorine atoms or HCL[7]

Chemical Reactivity and Core Mechanisms

The chemistry of ethylmethyldichlorosilane is dominated by the lability of its Si-Cl bonds.

Hydrolysis: The Defining Reaction

The most critical reaction is its vigorous, exothermic hydrolysis upon contact with water or even
atmospheric moisture.[8] This reaction proceeds rapidly to produce hydrogen chloride (HCI)
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gas and transient ethylmethylsilanediol intermediates. These silanols are unstable and readily
undergo condensation to form polysiloxane oligomers and polymers.

The causality for this high reactivity lies in two factors:
o Polarity: The Si-Cl bond is highly polarized, making the silicon atom an excellent electrophile.

 Kinetics: Silicon's ability to expand its coordination sphere via its d-orbitals facilitates the
formation of a five-coordinate transition state upon nucleophilic attack by water, lowering the
activation energy for the reaction.

The overall process can be described in two stages: hydrolysis followed by condensation.
Caption: Hydrolysis and condensation pathway of ethylmethyldichlorosilane.

This reactivity necessitates that all handling and storage be conducted under strictly anhydrous
conditions.[9] The liberated HCl is corrosive to both equipment and biological tissues.[8][10]

Experimental Protocols and Safe Handling

Given its hazardous nature, adherence to strict protocols is not merely recommended; it is
mandatory for personnel safety and experimental integrity.

Mandatory Protocol: Safe Handling and Storage

This protocol outlines the essential steps for safely managing ethylmethyldichlorosilane in a
research environment.

Objective: To prevent accidental hydrolysis, personnel exposure, and fire.

Materials:

Ethylmethyldichlorosilane

Anhydrous solvent (e.g., dry toluene or hexane)

Inert gas supply (Nitrogen or Argon) with a bubbler system

Schlenk line or glove box
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e Dry, clean glassware (oven-dried at >120°C for several hours)
¢ Grounding straps

o Appropriate Personal Protective Equipment (PPE)

Procedure:

Work Area Preparation: Ensure the fume hood is operational and the work area is free of
clutter and sources of ignition. An emergency shower and eyewash station must be
immediately accessible.[11]

Inert Atmosphere: All glassware must be assembled and purged with inert gas (e.g., nitrogen
or argon) to remove air and moisture.[9]

Grounding: Ground and bond all metal containers and transfer lines during dispensing to
prevent static electricity discharge, which can ignite the flammable vapors.[12]

Personal Protective Equipment (PPE): Don all required PPE before handling the chemical.
This includes:

[e]

Neoprene or nitrile rubber gloves.[11]

[e]

Chemical splash goggles and a full-face shield.[11]

Flame-retardant lab coat.

o

[¢]

NIOSH-certified respirator with an organic vapor/acid gas cartridge.[9]

Chemical Transfer: Use a syringe or cannula for liquid transfers under a positive pressure of
inert gas. Never pour ethylmethyldichlorosilane in the open air.

Storage: Store the chemical in its original, tightly sealed container in a cool, dry, well-
ventilated, and locked area designated for flammable and corrosive liquids.[1][12] The
container must be stored under an inert atmosphere.

Spill & Waste Management: In case of a spill, evacuate the area. Use a dry absorbent
material like sand or soda ash for cleanup; NEVER use water.[12] All waste must be treated
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as hazardous.

1. Prepare Workspace
(Fume Hood, Eyewash)

y

2. Don Full PPE
(Gloves, Goggles, Face Shield, Respirator)

3. Purge System
(Inert Gas, Dry Glassware)

4. Ground Equipment
(Prevent Static Discharge)

5. Transfer Chemical
(Syringe/Cannula under N2)

6. Secure Storage
(Cool, Dry, Locked, Inert)

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of ethylmethyldichlorosilane.
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Hazard Profile and Safety Classifications

Ethylmethyldichlorosilane is classified as a hazardous substance due to its combined

flammability, corrosivity, and reactivity.

Hazard Type

Classification & Description

Precautionary Codes

Physical Hazard

Flammable Liquid, Category 2
(H225: Highly flammable liquid
and vapor).[3]

P210: Keep away from
heat/sparks/open flames.[3]
[11]

Health Hazard

Skin Corrosion, Category 1B
(H314: Causes severe skin

burns and eye damage).[3]

P280: Wear protective
gloves/clothing/eye

protection/face protection.[11]

Reactivity Hazard

In contact with water, it
releases flammable gases and
corrosive HCL.[8][9]

P223: Do not allow contact
with water.[9] P231+P232:
Handle under inert gas.

Protect from moisture.[9]

Summary of Applications

The dual functionality of ethylmethyldichlorosilane—its reactive chloride groups and stable

alkyl substituents—makes it a valuable precursor in several areas:

» Silicone Polymers: It serves as a monomer for producing polysiloxanes with specific

properties imparted by the ethyl and methyl groups.

o Coupling Agents: It can be used to functionalize surfaces, promoting adhesion between

organic polymers and inorganic substrates like glass or metal oxides.[1]

e Chemical Intermediate: It is a key starting material for the synthesis of more complex

organosilicon compounds where ethyl and methyl groups are desired.[1]

Conclusion

Ethylmethyldichlorosilane is a potent chemical intermediate whose utility is intrinsically linked

to its high reactivity. A thorough understanding of its chemical properties, particularly its
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extreme sensitivity to moisture, is paramount. By adhering to rigorous safety protocols and
employing controlled, anhydrous reaction conditions, researchers and developers can safely
leverage its capabilities to create advanced materials and novel molecular architectures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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